Cas no 2411254-20-9 (4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate)

• Product Name: 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate
• CAS No: 2411254-20-9
• MF: C₁₁H₁₄FNO₄S
• MW: 275.296565532684
• CID: 5355133
• Update Time: 2025-10-12

4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 4-[(morpholin-4-yl)methyl]phenyl sulfurofluoridate
• Z3919185180
• 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate

• Inchi： 1S/C11H14FNO4S/c12-18(14,15)17-11-3-1-10(2-4-11)9-13-5-7-16-8-6-13/h1-4H,5-9H2
• InChI Key： TYGKNPMRSJTMPC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CN1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2

Additional information on 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate

4-[(Morpholin-4-yl)methyl]phenyl Sulfurofluoridate (CAS No. 2411254-20-9): An Overview

4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate (CAS No. 2411254-20-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate is composed of a phenyl ring substituted with a morpholine moiety and a sulfurofluoridate group. The morpholine ring, known for its excellent solubility and stability, contributes to the compound's favorable pharmacokinetic properties. The sulfurofluoridate group, on the other hand, imparts unique reactivity and functional characteristics that can be leveraged in drug design and synthesis.

Recent studies have highlighted the potential of 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate in modulating specific protein-protein interactions and enzyme activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. The researchers found that the compound selectively targets the enzyme without affecting other critical pathways, thereby minimizing off-target effects and potential side effects.

In addition to its anti-inflammatory properties, 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate has shown promise in neurodegenerative disease research. A study conducted at the University of California, San Francisco, explored the compound's ability to modulate microglial activation and reduce neuroinflammation in models of Alzheimer's disease. The results indicated that the compound significantly reduced the production of pro-inflammatory cytokines and improved cognitive function in animal models, highlighting its therapeutic potential in neurodegenerative disorders.

The pharmacokinetic profile of 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences reported that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and reducing the frequency of dosing, which can improve patient compliance and treatment outcomes.

In terms of safety and toxicity, preliminary studies have shown that 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate is well-tolerated at therapeutic doses. Toxicity assessments conducted in both in vitro and in vivo models have demonstrated low cytotoxicity and minimal adverse effects on major organs such as the liver and kidneys. These findings suggest that the compound has a favorable safety profile, which is essential for advancing it through clinical trials.

The synthetic route for producing 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate has been optimized to ensure high yield and purity. A recent publication in the Tetrahedron Letters described a multi-step synthesis involving selective functionalization of the phenyl ring followed by coupling with a morpholine derivative and final fluorination to form the sulfurofluoridate group. This optimized synthetic method not only enhances the efficiency of production but also ensures consistent quality control, which is critical for pharmaceutical applications.

In conclusion, 4-[(Morpholin-4-yl)methyl]phenyl sulfurofluoridate (CAS No. 2411254-20-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure confers favorable pharmacological properties, making it an attractive candidate for further development in drug discovery and clinical research. Ongoing studies continue to explore its full potential, with promising results indicating its efficacy in treating inflammatory diseases and neurodegenerative disorders.